Cas no 574-39-0 (9-Acetylcarbazole)

9-Acetylcarbazole structure

Product Name:9-Acetylcarbazole

CAS No:574-39-0

Molecular Formula:C₁₄H₁₁NO

Molecular Weight:209.2432

MDL:MFCD00087027

CID:381548

PubChem ID:24883635

9-Acetylcarbazole Properties

Names and Identifiers

- Ethanone,1-(9H-carbazol-9-yl)-
- 1-(9H-Carbazol-9-yl)ethanone
- 1-carbazol-9-ylethanone
- 9-ACETYL CARBAZOLE
- 9-acetyl-9H-carbazole
- 9-Acetyl-carbazol
- 9-ACETYLCARBAZOLE 97
- N-acetyl carbazole
- NSC 39028
- 9-Acetylcarbazole
- N-acetyl-carbazole
- 1-Carbazol-9-yl-ethanone
- 9H-Carbazole, 9-acetyl-
- 1-(9H-carbazol-9-yl)ethan-1-one
- CADSTRJVECIIAT-UHFFFAOYSA-N
- J45K05W8L6
- AK270411
- N-acetylcarbazole
- 9-Acetylcarbazol
- 9-acetyl-carbazole
- NSC39028
- MLS000555826
- IFLab1_001825
- HMS2483I07
- NSC231304
- C75686
- SCHEMBL153365
- CS-0161888
- InChI=1/C14H11NO/c1-10(16)15-13-8-4-2-6-11(13)12-7-3-5-9-14(12)15/h2-9H,1H
- UNII-J45K05W8L6
- CCG-103684
- DTXSID70205989
- DS-10995
- HMS1417C21
- NSC-231304
- AKOS000629511
- NCGC00245458-01
- CHEMBL1607816
- SMR000173826
- MFCD00087027
- 574-39-0
- NSC-39028
- A915055
- SR-01000395856
- SR-01000395856-1
- 9-Acetylcarbazole, 97%
- 27236-49-3
- ethanone, 1-(9H-carbazol-9-yl)-
- EU-0000995
- 1-(CARBAZOL-9-YL)ETHANONE
- +Expand
- MDL： MFCD00087027
- InChIKey： CADSTRJVECIIAT-UHFFFAOYSA-N
- Inchi： 1S/C14H11NO/c1-10(16)15-13-8-4-2-6-11(13)12-7-3-5-9-14(12)15/h2-9H,1H3
- SMILES： O=C(C([H])([H])[H])N1C2=C([H])C([H])=C([H])C([H])=C2C2=C([H])C([H])=C([H])C([H])=C12

Computed Properties

Exact Mass: 209.08400
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 209.084063974g/mol
Heavy Atom Count: 16
Complexity: 267
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.2
Topological Polar Surface Area: 22

Experimental Properties

LogP: 3.45460
PSA: 22.00000
Refractive Index: 1.6400 (estimate)
Boiling Point: 315.5°C at 760 mmHg
Melting Point: 77-79 °C (lit.)
Solubility: Almost insoluble (0.056 g/l) (25 º C),
Density: 1.16±0.1 g/cm3 (20 ºC 760 Torr),

9-Acetylcarbazole Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00IAP0-250mg	9H-Carbazole, 9-acetyl-	574-39-0	99%	250mg	$4.00
A2B Chem LLC	AI52868-250mg	9-Acetylcarbazole	574-39-0	99%	250mg	$6.00	2024-04-19
Aaron	AR00IAXC-1g	9H-Carbazole, 9-acetyl-	574-39-0	98%	1g	$3.00
abcr	AB465636-1 g	9-Acetylcarbazol, 98%; .	574-39-0	98%	1g	€69.40	2023-01-20
Alichem	A449038133-5g	1-(9H-Carbazol-9-yl)ethanone	574-39-0	95%	5g	$270.00	2023-09-01
Ambeed	A264439-250mg	1-(9H-Carbazol-9-yl)ethanone	574-39-0	99%	250mg	$7.0	2024-05-28
Chemenu	CM253748-5g	1-(9H-Carbazol-9-yl)ethanone	574-39-0	95%	5g	$252	2022-09-29
Cooke Chemical	BD0693332-1g	1-(9H-Carbazol-9-yl)ethanone	574-39-0	99%	1g	RMB 24.00	2023-09-07
eNovation Chemicals LLC	D755594-25g	9H-Carbazole, 9-acetyl-	574-39-0	98.0%	25g	$225	2022-09-07
TRC	A172008-50mg	9-Acetylcarbazole	574-39-0		50mg	$ 50.00	2022-06-08

9-Acetylcarbazole Suppliers

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:574-39-0)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

9-Acetylcarbazole Related Literature

1. Reactions of condensed N-heteroaromatic molecules. Part II. Electrophilic substitution of N-acetylcarbazole, N-acetyl-10,11-dihydrodibenz-[b,f]azepine, and derivatives

Larry J. Kricka,Anthony Ledwith J. Chem. Soc. Perkin Trans. 1 1973 859
2. 166. The Friedel and Crafts reaction in the carbazole series

S. G. P. Plant,K. M. Rogers,S. B. C. Williams J. Chem. Soc. 1935 741
3. Azolides. Part 12. Carbon-13 nuclear magnetic resonance study of N-methyl and N-acetyl derivatives of azoles and benzazoles

Mikael Begtrup,Rosa Maria Claramunt,José Elguero J. Chem. Soc. Perkin Trans. 2 1978 99
4. Index of subjects, 1973

J. Chem. Soc. Perkin Trans. 1 1973 3005
5. The kinetics and mechanisms of aromatic halogen substitution. Part XXXI. The reaction pathway involved in the chlorination of N-acetylcarbazole

Peter B. D. de la Mare,Michael A. Wilson,Osman M. H. El Dusouqui J. Chem. Soc. Perkin Trans. 2 1974 634
6. 244. 3-Acetylcarbazole and carbazole-3-carboxylic acid

S. G. P. Plant,S. B. C. Williams J. Chem. Soc. 1934 1142
7. The kinetics and mechanisms of aromatic halogen substitution. Part XXIII. The chlorination of N-acetylcarbazole, carbazole and related compounds

P. B. D. de la Mare,O. M. H. el Dusouqui,E. A. Johnson J. Chem. Soc. B 1966 521
8. Novel acrylamide/acrylonitrile-tethered carbazoles: synthesis, structural, biological, and density functional theory studies

Krishnaraj Padmavathy,Kannan Gokula Krishnan,Chandran Udhaya Kumar,Ethiraj Sathiyaraj,Ramar Sivaramakarthikeyan,Wei-Meng Lim,Chun-Wai Mai,Chennan Ramalingan New J. Chem. 2019 43 13418
9. LXXIV.—Iodination in the carbazole series

Stanley Horwood Tucker J. Chem. Soc. 1926 129 546
10. Transition-metal-free and organic solvent-free conversion of N-substituted 2-aminobiaryls into corresponding carbazoles via intramolecular oxidative radical cyclization induced by peroxodisulfate

Palani Natarajan,Priya,Deachen Chuskit Green Chem. 2017 19 5854